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Compound of Interest

Compound Name: C18 Globotriaosylceramide-d3

Cat. No.: B15598264 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of the molecular structure,

physicochemical properties, and relevant biological pathways of C18 Globotriaosylceramide-
d3. It is intended to serve as a detailed resource for professionals engaged in research and

development, particularly in areas related to lysosomal storage disorders like Fabry disease

and studies involving Shiga toxin pathways.

Molecular Structure and Composition
C18 Globotriaosylceramide-d3 (Gb3-d3) is the deuterated form of C18

Globotriaosylceramide, an endogenous glycosphingolipid found in mammalian cell

membranes.[1][2] The "-d3" designation indicates the presence of three deuterium atoms,

which makes it an ideal internal standard for the accurate quantification of its non-deuterated

counterpart in biological samples using mass spectrometry.[3][4]

The molecule is an amphipathic structure composed of three distinct chemical moieties:

A Sphingoid Base: The core is a d18:1 sphingosine, an 18-carbon aliphatic amino alcohol

with one trans double bond.[1][3]

A Fatty Acid: An 18-carbon saturated fatty acid, octadecanoic acid (stearic acid), is attached

to the sphingosine base via an amide linkage, forming the ceramide portion of the molecule.

[1]
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A Trisaccharide Head Group: A trisaccharide chain, also known as globotriose, is linked to

the C1 primary hydroxyl group of the ceramide. This chain consists of three sugar units with

the specific sequence: O-α-D-galactopyranosyl-(1→4)-O-β-D-galactopyranosyl-(1→4)-β-D-

glucopyranose.[1][5]

The deuterium labeling is specifically located on the terminal (omega) carbon of the N-

octadecanoyl (C18 fatty acid) chain.[3][6]

Formal Chemical Name: N-[(1S,2R,3E)-1-[[(O-α-D-galactopyranosyl-(1→4)-O-β-D-

galactopyranosyl-(1→4)-β-D-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecen-1-yl]-

octadecanamide-d3.[7][8]

Physicochemical Data
The key quantitative data for C18 Globotriaosylceramide-d3 and its non-deuterated analog

are summarized below for direct comparison.

Property

C18
Globotriaosylcera
mide-d3
(d18:1/18:0-d3)

C18
Globotriaosylcera
mide (d18:1/18:0)

Reference(s)

Molecular Formula C₅₄H₉₈D₃NO₁₈ C₅₄H₁₀₁NO₁₈ [1][3][7]

Formula Weight 1055.4 g/mol 1052.4 g/mol [1][3]

Exact Mass 1054.7 g/mol 1051.7 g/mol [7][9]

Mass Spec Data M+Cl: 1089.6 Not Applicable [7]

CAS Number Not specified 69283-33-6 [1][5]

Purity

≥98%; ≥99%

deuterated forms (d1-

d3)

≥98% [1][6][7]

Physical Formulation A solid A solid [1][3]

Solubility
Chloroform:Methanol

(2:1), DMSO

Chloroform:Methanol

(2:1), DMSO,

Methanol (warmed)

[1][2][3]
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Biological Significance and Biosynthesis
Globotriaosylceramide (Gb3) is a biologically significant molecule. It is primarily known for its

accumulation in the lysosomes of individuals with Fabry disease, a genetic disorder caused by

a deficiency of the enzyme α-galactosidase A.[10] Furthermore, Gb3 serves as a cellular

receptor for Shiga toxin and related toxins produced by enterohemorrhagic Escherichia coli

(EHEC), mediating their pathogenic effects.[2][10]

The synthesis of Gb3 occurs in the Golgi apparatus through a sequential enzymatic process.

[11] It begins with the formation of a ceramide in the endoplasmic reticulum, which is then

transported to the Golgi.[11] There, a series of glycosyltransferases add sugar moieties to

produce the final Gb3 molecule.[11]
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Caption: The enzymatic pathway for the biosynthesis of Globotriaosylceramide (Gb3) from

Ceramide.
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Experimental Protocols
C18 Globotriaosylceramide-d3 is primarily used as an internal standard for quantitative

analysis of endogenous Gb3 isoforms by liquid chromatography-tandem mass spectrometry

(LC-MS/MS).

General Workflow for Gb3 Quantification in Biological
Fluids
The use of a stable isotope-labeled internal standard like Gb3-d3 is critical for correcting for

matrix effects and variations in sample preparation and instrument response, ensuring high

accuracy and precision.

Biological Sample
(e.g., Urine, Plasma)

Sample Preparation:
Spike with Gb3-d3 Internal Standard

Step 1

UHPLC-MS/MS Analysis

Step 2

Quantification:
Ratio of Endogenous Gb3

to Gb3-d3 Signal

Step 3

Reportable Gb3
Concentration

Step 4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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